2,6-dimethoxy-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2,6-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H21N3O4S/c1-26-14-9-7-13(8-10-14)24-20(15-11-29-12-16(15)23-24)22-21(25)19-17(27-2)5-4-6-18(19)28-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: IUGCGDNZLOYQEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=CC=C4OC)OC
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

This compound is a derivative of pyrazoline, a class of organic compounds with a five-membered ring containing two nitrogen atoms. Pyrazolines and their derivatives are known for their wide range of biological and pharmacological activities.

Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on the synthesis of new heterocyclic compounds derived from similarly structured molecules. These synthesized compounds show promise in various biological activities, including anti-inflammatory, analgesic, and enzyme inhibition activities. For instance, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds from visnaginone and khellinone, showing significant COX-2 inhibition and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Cytotoxicity and Enzyme Inhibitory Activities

Kucukoglu et al. (2016) synthesized polymethoxylated-pyrazoline benzene sulfonamides, investigating their cytotoxic activities on tumor and non-tumor cell lines, as well as their inhibitory effects on carbonic anhydrase isoenzymes. This research highlights the potential of these compounds in the development of new therapeutic agents (Kucukoglu, Oral, Aydin, Yamali, Algul, Sakagami, Gulcin, Supuran, & Gul, 2016).

Crystal Structure Analysis

The crystal structures of related compounds have been elucidated to understand better their molecular configurations and potential reactivity. Kranjc et al. (2011) provided insights into the crystal structures of methyl 2-benzamido-4-(3,4-dimethoxyphenyl)-5-methylbenzoate and related compounds, which could serve as a foundation for designing drugs with improved efficacy (Kranjc, Kočevar, & Perdih, 2011).

Biological Activities

Research into substituted benzamides, such as L-7063 and L-1215, shows a high degree of activity against mosquito larvae, offering a glimpse into the potential application of similar compounds in controlling vector-borne diseases. Schaefer, Miura, and Wilder (1981) reported on the biological activities of these compounds against mosquitoes and their safety relative to nontarget aquatic organisms (Schaefer, Miura, & Wilder, 1981).

Mechanism of Action

The mechanism of action of pyrazoline derivatives can vary widely, depending on their specific structure and the biological system in which they are acting.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. Pyrazoline derivatives are of interest in various fields, including medicinal chemistry, due to their wide range of biological activities.